Cas no 320422-56-8 (1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME)

• Product Name: 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME
• CAS No: 320422-56-8
• MF: C₁₇H₁₈ClNO₂S
• MW: 335.84832239151
• CID: 5827392
• PubChem ID: 5525202
• Update Time: 2025-10-29

1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME
• (Z)-[1-(4-chlorophenyl)-2-{[(4-methoxyphenyl)methyl]sulfanyl}ethylidene](methoxy)amine
• Ethanone, 1-(4-chlorophenyl)-2-[[(4-methoxyphenyl)methyl]thio]-, O-methyloxime
• AKOS005080615
• 320422-56-8
• 12L-534S
• (Z)-1-(4-Chlorophenyl)-N-methoxy-2-[(4-methoxyphenyl)methylsulfanyl]ethanimine

• Inchi： 1S/C17H18ClNO2S/c1-20-16-9-3-13(4-10-16)11-22-12-17(19-21-2)14-5-7-15(18)8-6-14/h3-10H,11-12H2,1-2H3
• InChI Key： IKHNVGKUPKEKLD-UHFFFAOYSA-N
• SMILES： C(=NOC)(C1=CC=C(Cl)C=C1)CSCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 335.0746777g/mol
• Monoisotopic Mass: 335.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 440.2±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME

Research Brief on 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME (CAS: 320422-56-8)

Recent studies on the compound 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME (CAS: 320422-56-8) have highlighted its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique sulfanyl and methoxybenzyl functional groups, has been the subject of investigation for its pharmacological properties, including its role as a potential enzyme inhibitor or modulator in various biochemical pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, focusing on its interaction with cytochrome P450 enzymes. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the binding affinity and inhibitory effects of the compound. Results indicated a moderate inhibitory activity against CYP3A4, suggesting its potential utility in drug-drug interaction studies or as a lead compound for further optimization.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's anti-inflammatory properties. The study demonstrated that 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME significantly reduced the production of pro-inflammatory cytokines in macrophage cells, with an IC50 value in the low micromolar range. These findings position the compound as a promising candidate for the development of new anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis or inflammatory bowel disease.

From a structural perspective, computational analyses have revealed that the methoxybenzyl sulfanyl moiety plays a critical role in the compound's bioactivity. Density functional theory (DFT) calculations and molecular dynamics simulations have provided insights into the compound's conformational stability and electronic properties, which are essential for understanding its mechanism of action and guiding future structural modifications.

In addition to its pharmacological potential, the compound has also been investigated for its chemical reactivity. A 2024 study in Organic & Biomolecular Chemistry reported on its use as a building block in the synthesis of more complex heterocyclic systems. The researchers successfully leveraged the compound's reactive sites to construct pyrrolidine and pyridine derivatives, expanding its utility in synthetic chemistry.

Despite these advancements, challenges remain in the development of 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's diverse biological activities and synthetic versatility make it a valuable subject for ongoing research in the chemical and pharmaceutical sciences.

In conclusion, recent studies on 1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFANYL]-1-ETHANONE O-METHYLOXIME (CAS: 320422-56-8) underscore its multifaceted potential in drug discovery and synthetic chemistry. Future research should focus on optimizing its pharmacological profile and exploring its applications in targeted therapies, paving the way for its translation into clinical use.